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Compound of Interest

Compound Name: 2H-Perfluoro-2-dodecenoic acid
CAS No.: 70887-94-4
Cat. No.: B1474395
Get Quote
. J

Executive Summary

The 10:2 Fluorotelomer Unsaturated Carboxylic Acid (10:2 FTUCA) is a critical intermediate
biomarker in the biotransformation of 10:2 Fluorotelomer Alcohol (10:2 FTOH) into persistent
perfluorinated carboxylic acids (PFCAS). As regulatory scrutiny on "precursor" PFAS
compounds intensifies, the accurate quantification of 10:2 FTUCA is essential for mass balance
studies and environmental fate modeling.

This guide details the use of Wellington Laboratories 10:2 FTUCA (and equivalent CRMs) for
LC-MS/MS analysis. It addresses specific challenges, including the compound's susceptibility
to hydrolysis at the

-unsaturated bond, adsorption to glass surfaces, and isobaric interference management.

Chemical Profile & Reference Material
Specifications
Identity and Properties
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e Chemical Name: 2H-Perfluoro-2-dodecenoic acid (10:2 FTUCA)[1][2]
e CAS Number: 70887-94-4[1][3]

e Molecular Formula:

e Molecular Weight: 558.13 g/mol

e Structure:

e Acidity: Strong acid (pKa < 1 for the carboxylic head, though the unsaturated bond influences
reactivity).

Certified Reference Material (CRM) Source

e Primary Supplier: Wellington Laboratories (Cat# 10:2 FTUCA)[4]

o Format: Typically supplied as 50 ug/mL or 100 pg/mL solution in Methanol or Acetonitrile.
« |sotopically Labeled Internal Standard:M2-10:2 FTUCA (

-labeled). Use is mandatory for accurate quantification to correct for matrix effects and
extraction losses.

Critical Storage & Handling Protocols

WARNING: Unlike stable PFCAs (e.g., PFOA), 10:2 FTUCA contains a reactive double bond.
Improper handling leads to rapid degradation.

Storage Stability

e Long-Term Storage: Store neat standards and stock solutions at < -20°C.

o Freeze-Thaw Cycles: Minimize strictly. The expansion/contraction and transient pH changes
during freezing can accelerate hydrolysis of the unsaturated bond. Aliquot stock solutions
into single-use vials immediately upon first opening.

e Solvent System: Methanol (LC-MS grade) is the preferred solvent. Avoid unbuffered aqueous
storage for long periods.
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Material Compatibility

e Glassware:DO NOT USE. 10:2 FTUCA exhibits high adsorption to borosilicate glass.

o Labware: Use Polypropylene (PP) or High-Density Polyethylene (HDPE) for all preparation
steps, autosampler vials, and reservoirs.

« Filtration: Use Nylon or Polypropylene membrane filters (0.2 pm). Avoid PTFE filters if
possible, or pre-rinse heavily, as they can sometimes leach background PFAS or adsorb
long-chain targets.

Analytical Method: LC-MS/MS Protocol[2][3][5][6][7]
Sample Preparation (Solid Phase Extraction)

For aqueous samples (Surface water, Wastewater):

» Conditioning: Weak Anion Exchange (WAX) cartridges (e.g., Oasis WAX or equivalent) are
recommended due to the acidic nature of the analyte.

o Condition with 4 mL 0.1%

in Methanol.

o Equilibrate with 4 mL Water.
e Loading: Load sample (pH adjusted to ~6-8) at 1-2 drops/sec.
e Washing:

o Wash 1: 4 mL Ammonium Acetate buffer (pH 4).

o Wash 2: 4 mL Methanol (removes neutrals; Note: Verify 10:2 FTUCA is not lost here.
Some protocols skip this or use weaker organic wash for long-chain unsaturated acids).

e Elution: Elute with 4 mL 0.1%

in Methanol.

e Reconstitution: Evaporate to dryness under
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(mild heat, <40°C) and reconstitute in 96:4 Methanol:Water.

Liquid Chromatography Conditions

e Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus C18, 2.1 x 50 mm, 1.8 um or
Waters BEH C18).

» Mobile Phase A: 2 mM Ammonium Acetate in Water (Water/MeOH 95:5).[5]
e Mobile Phase B: 2 mM Ammonium Acetate in Methanol.

o Note: Ammonium acetate is preferred over formic acid to enhance ionization in negative
mode for fluorotelomers.

e Flow Rate: 0.3 - 0.4 mL/min.
e Gradient:

0 min: 10% B

o

0.5 min: 10% B

[¢]

8.0 min: 95% B

[¢]

[e]

10.0 min: 95% B (Wash)

o

10.1 min: 10% B (Re-equilibration)

Mass Spectrometry Parameters (MRM)

Operate in Negative Electrospray lonization (ESI-) mode.
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Precursor Product lon
Collision
Analyte i ( Type Mechanism
Energy (V)
) )
Loss of
10:2 FTUCA B
] 557.0 493.0 16 - 20 Quantifier +
(Native)
(64 Da)
-~ Fluorocarbon
557.0 243.0 35-40 Qualifier )
chain frag.
Loss of
M2-10:2 B
559.0 494.0 16 - 20 Quantifier
FTUCA (1S) +

Note: The transition

corresponds to the decarboxylation (
, 44 Da) combined with dehydrofluorination (

, 20 Da). This "double loss" is characteristic of unsaturated fluorotelomer acids.

Visualizing the Science
Metabolic Pathway Context

Understanding where 10:2 FTUCA fits in the degradation pathway is crucial for interpreting
environmental data. It is a transient intermediate between the alcohol (FTOH) and the stable
acid (PFDA).
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Caption: Biotransformation pathway of 10:2 FTOH yielding 10:2 FTUCA as a key intermediate

before conversion to stable PFDA.

Analytical Workflow
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Sample Collection
(Water/Soil)

:

Spike Internal Standard
(M2-10:2 FTUCA)

:

Solid Phase Extraction
(WAX Cartridge)

:

Elution
(0.1% NH4O0H in MeOH)

:

Reconstitution
(96:4 MeOH:H20)

LC-MS/MS Analysis

(Neg ESI, MRM 557>493)

Quantification
(Isotope Dilution)

Click to download full resolution via product page

Caption: Step-by-step analytical workflow from sample collection to isotope dilution
quantification.

Quality Assurance & Troubleshooting

Linearity and Calibration
e Range: 0.05 ng/mL to 100 ng/mL.
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e Weighting:
or

linear regression is required due to the wide dynamic range.

« Acceptance:

: residuals < 20%.

Common Interferences

* |sobaric Interferences: 10:2 FTUCA (Unsaturated) and 10:2 FTCA (Saturated) have different
masses (558 vs 578), but fragmentation patterns can be similar. Ensure chromatographic
separation.

o Matrix Suppression: Long-chain fluorotelomers are hydrophobic and elute late, often in the
region of high matrix co-elution. The use of the

internal standard is non-negotiable to correct for this suppression.

Recovery

» Typical recovery from water (WAX SPE): 80-110%.
» Typical recovery from soil (Solvent Extraction + Carbon Clean-up): 70-100%.

o Tip: If recovery is low, check for adsorption to the nitrogen evaporation needle or glass vial
walls during reconstitution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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